Cas no 31863-60-2 (2-ethylcyclohex-2-en-1-one)

2-ethylcyclohex-2-en-1-one structure
2-ethylcyclohex-2-en-1-one structure
Product Name:2-ethylcyclohex-2-en-1-one
CAS No:31863-60-2
MF:C8H12O
MW:124.180282592773
CID:1449474
PubChem ID:642521
Update Time:2025-04-20

2-ethylcyclohex-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclohexen-1-one, 2-ethyl-
    • 2-Ethyl-cyclohex-2-enone
    • 2-ethylcyclohex-2-en-1-one
    • SCHEMBL743966
    • ethylcyclohexenone
    • 31863-60-2
    • InChI=1/C8H12O/c1-2-7-5-3-4-6-8(7)9/h5H,2-4,6H2,1H
    • EN300-1589290
    • Inchi: 1S/C8H12O/c1-2-7-5-3-4-6-8(7)9/h5H,2-4,6H2,1H3
    • InChI Key: AHAATKOSNXIXCX-UHFFFAOYSA-N
    • SMILES: O=C1C(CC)=CCCC1

Computed Properties

  • Exact Mass: 124.08886
  • Monoisotopic Mass: 124.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

2-ethylcyclohex-2-en-1-one Pricemore >>

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